146535-11-7

6,7-Dimethoxy-2-phenylquinoxaline

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• CAS RN:
• 146535-11-7

• Formula:
• C16H14N2O2

• InChI:
• InChI=1S/C16H14N2O2/c1-19-15-8-12-13(9-16(15)20-2)18-14(10-17-12)11-6-4-3-5-7-11/h3-10H,1-2H3

• InChIKey:
• QNOXYUNHIGOWNY-UHFFFAOYSA-N

• Protein tyrosine kinase (PTK) inhibitors are potential antiproliferative agents for diseases caused by the hyperactivity of PTKs. Tyrphostins are a class of antiproliferative compounds which act as PTK blockers. PTK inhibitors specific for platelet-derived growth factor (PDGF) receptor kinase could help in the treatment of atherosclerosis, restenosis, pulmonary fibrosis, and gliomas. AG-1296 is a potent and selective inhibitor of PDGF receptor kinase with an IC50 value of about 0.4 µM both in vitro and in cells (Swiss 3T3 cells). It inhibits ligand-stimulated DNA synthesis in platelet-derived growth factor receptor and stem cell factor/kit receptor transfected cells with an IC50 values of 1.5 and 1.8 µM, respectively. 2 Treatment of sis oncogene transfected NIH3T3 cells with AG-1296 reverses the transformed phenotype.
  6,7-Dimethoxy-3-phenylquinoxaline is an ATP-competiti...

1-[4-(1H-benzimidazol-2-ylmethoxy)phenyl]ethanone

• CAS RN:
• 146535-11-7; 380644-81-5

• Formula:
• C16H14N2O2

• InChI:
• InChI=1S/C16H14N2O2/c1-11(19)12-6-8-13(9-7-12)20-10-16-17-14-4-2-3-5-15(14)18-16/h2-9H,10H2,1H3,(H,17,18)

• InChIKey:
• BBWDXHPXLNPMPZ-UHFFFAOYSA-N

• 1-[4-(1H-benzimidazol-2-ylmethoxy)phenyl]ethanone is a useful research compound. Its molecular formula is C16H14N2O2 and its molecular weight is 266.3. The purity is usually 95%.